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Introduction
Cyclohexylsilane (C₆H₁₁SiH₃) is an organosilane compound characterized by a cyclohexyl

group bonded to a silane (SiH₃) moiety. As a member of the hydrosilane family, it serves as a

precursor and reagent in a variety of chemical transformations, primarily owing to the reactivity

of the silicon-hydrogen bonds. While the parent cyclohexylsilane is a fundamental structure,

its derivatives, such as cyclohexyltrichlorosilane and cyclohexyltrimethoxysilane, are more

commonly encountered in industrial and laboratory settings. This guide provides an in-depth

overview of the fundamental properties of cyclohexylsilane and its key derivatives, detailed

experimental protocols for their characterization, and a summary of their synthesis and

reactivity. The inclusion of the cyclohexyl group, a common motif in medicinal chemistry, makes

understanding the properties of cyclohexylsilanes relevant to drug development professionals

exploring novel molecular scaffolds.[1]

Part 1: Physicochemical Properties
The fundamental physicochemical properties of cyclohexylsilane and its derivatives are

crucial for their handling, application, and the design of synthetic routes. While comprehensive

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b098443?utm_src=pdf-interest
https://www.benchchem.com/product/b098443?utm_src=pdf-body
https://www.benchchem.com/product/b098443?utm_src=pdf-body
https://www.benchchem.com/product/b098443?utm_src=pdf-body
https://www.benchchem.com/product/b098443?utm_src=pdf-body
https://www.researchgate.net/figure/FT-IR-spectra-of-epoxy-cyclohexyl-POSS-films-before-and-after-photocrosslinking-and_fig1_248841952
https://www.benchchem.com/product/b098443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


experimental data for the parent cyclohexylsilane is not extensively reported in the literature,

the properties of its halo- and alkoxy-substituted analogues provide valuable insights.

Physical Properties
The physical state, boiling point, density, and refractive index are critical parameters for the

practical application of these compounds. The data for representative cyclohexylsilane
derivatives are summarized in the table below.

Property Cyclohexyltrichlorosilane
Cyclohexyltrimethoxysilan
e

Molecular Formula C₆H₁₁Cl₃Si C₉H₂₀O₃Si

Molecular Weight 217.60 g/mol [2][3] 204.34 g/mol

Appearance
Colorless to pale yellow

liquid[2]
Colorless liquid

Boiling Point 206 °C[2] ~207 °C

Density
1.222 - 1.226 g/mL at 25 °C[2]

[3]
~0.96 g/mL at 25 °C

Refractive Index
1.4774 - 1.4779 at 20-25 °C[2]

[3]
~1.43

Flash Point 91 °C (196 °F)[2] >60 °C

Spectroscopic Properties
Spectroscopic data is essential for the identification and structural elucidation of

cyclohexylsilane and its derivatives.

NMR spectroscopy is a powerful tool for characterizing the structure of organosilanes. Key

nuclei for analysis include ¹H, ¹³C, and ²⁹Si.

¹H NMR: Protons on the cyclohexyl ring typically appear as a complex multiplet in the range

of 0.5-2.0 ppm. The Si-H protons of the parent cyclohexylsilane would be expected to
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appear further downfield, often as a singlet or a multiplet depending on coupling to the

cyclohexyl protons.

¹³C NMR: The carbon atoms of the cyclohexyl ring will show distinct signals. The carbon

atom directly attached to the silicon (ipso-carbon) is of particular interest and its chemical

shift is influenced by the substituents on the silicon atom.[4]

²⁹Si NMR: The chemical shift of the silicon nucleus is highly sensitive to its electronic

environment.[5][6][7] For cyclohexylsilane, the ²⁹Si NMR signal would provide direct

evidence of the SiH₃ group. In its derivatives, the shift will vary significantly with the

electronegativity of the substituents (e.g., Cl, OCH₃).[5][6][7]

Nucleus Expected Chemical Shift Range (ppm)

¹H 0.5 - 2.0 (Cyclohexyl-H), Si-H region varies

¹³C 25 - 30 (Cyclohexyl-C)

²⁹Si
Highly dependent on substitution (-60 to -80

ppm for related structures)[4]

IR spectroscopy is particularly useful for identifying the Si-H bond, which has a characteristic

stretching frequency.

Functional Group Vibrational Mode
Characteristic
Wavenumber (cm⁻¹)

Si-H Stretching 2100 - 2250 (strong)[8]

C-H (Cyclohexyl) Stretching 2850 - 2930

Si-O-C (in alkoxysilanes) Stretching 1090 - 1100 (strong, broad)[8]

Si-Cl (in chlorosilanes) Stretching 450 - 650

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. The isotopic pattern of silicon (²⁸Si, ²⁹Si, ³⁰Si) and chlorine (³⁵Cl, ³⁷Cl) in

derivatives can aid in identification. Common fragmentation pathways involve the loss of the

cyclohexyl group or substituents on the silicon atom.
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Part 2: Synthesis and Reactivity
Synthesis of Cyclohexylsilane
Cyclohexylsilane and its derivatives can be synthesized through several routes. A common

laboratory-scale synthesis for the parent cyclohexylsilane involves the reduction of a

corresponding halosilane.

A typical synthetic workflow for producing Cyclohexylsilane is illustrated below.

Synthesis of Cyclohexylsilane

Starting Materials

Reaction

Work-up and Purification

Product

Cyclohexyltrichlorosilane
(C₆H₁₁SiCl₃)

Reduction in an inert solvent
(e.g., diethyl ether)

Reducing Agent
(e.g., LiAlH₄)

Quenching, Extraction,
and Drying

Distillation under
reduced pressure

Cyclohexylsilane
(C₆H₁₁SiH₃)

Click to download full resolution via product page
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Caption: Synthesis of Cyclohexylsilane via reduction.

Chemical Reactivity
The reactivity of cyclohexylsilane is dominated by the Si-H bonds. These bonds can undergo

a variety of transformations, making it a useful reagent in organic synthesis.

Hydrosilylation: In the presence of a catalyst (often platinum-based), cyclohexylsilane can

add across double or triple bonds. This reaction is a versatile method for forming carbon-

silicon bonds.[9][10][11]

Oxidation: The Si-H bond can be oxidized to a silanol (Si-OH) group by treatment with water

in the presence of a suitable catalyst or with other oxidizing agents.

Halogenation: Reaction with halogens or halogenated compounds can replace the hydrogen

atoms on the silicon with halogen atoms.[2]

Reduction: Cyclohexylsilane can act as a reducing agent, for example, in the reduction of

certain functional groups in organic molecules.

A generalized workflow for a catalyzed hydrosilylation reaction is depicted below.
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Catalytic Hydrosilylation using Cyclohexylsilane

Reactants

Reaction Process

Product

Cyclohexylsilane
(C₆H₁₁SiH₃)

Addition of Si-H across
the double bond

Unsaturated Substrate
(e.g., Alkene)

Catalyst
(e.g., Platinum-based)

Hydrosilylated Product
(Alkylcyclohexylsilane)

Click to download full resolution via product page

Caption: Hydrosilylation reaction workflow.

Part 3: Experimental Protocols
Detailed experimental procedures are essential for the accurate determination of the

fundamental properties of cyclohexylsilane and for its synthesis.

Synthesis of Cyclohexylsilane from
Cyclohexyltrichlorosilane
Objective: To synthesize cyclohexylsilane by the reduction of cyclohexyltrichlorosilane using

lithium aluminum hydride (LiAlH₄).

Materials:

Cyclohexyltrichlorosilane (C₆H₁₁SiCl₃)

Lithium aluminum hydride (LiAlH₄)
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Anhydrous diethyl ether

Distilled water

Dilute hydrochloric acid

Anhydrous magnesium sulfate

Nitrogen gas supply

Round-bottom flask with a reflux condenser and dropping funnel

Magnetic stirrer and heating mantle

Separatory funnel

Distillation apparatus

Procedure:

A three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with

a nitrogen inlet, and a dropping funnel is dried in an oven and assembled while hot under a

stream of nitrogen.

Anhydrous diethyl ether is added to the flask, followed by the cautious addition of a

calculated amount of lithium aluminum hydride.

The mixture is stirred to form a uniform suspension.

A solution of cyclohexyltrichlorosilane in anhydrous diethyl ether is prepared and placed in

the dropping funnel.

The cyclohexyltrichlorosilane solution is added dropwise to the LiAlH₄ suspension at a rate

that maintains a gentle reflux.

After the addition is complete, the reaction mixture is stirred at room temperature for several

hours or gently heated to ensure the reaction goes to completion.
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The reaction is cooled in an ice bath, and the excess LiAlH₄ is cautiously quenched by the

slow, dropwise addition of distilled water, followed by dilute hydrochloric acid.

The resulting mixture is transferred to a separatory funnel, and the organic layer is

separated.

The aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, and filtered.

The solvent is removed by distillation at atmospheric pressure.

The crude cyclohexylsilane is then purified by fractional distillation under reduced pressure.

Determination of Boiling Point
The boiling point of cyclohexylsilane can be determined using a micro-distillation or Thiele

tube method, especially if only a small amount of the purified product is available.

Spectroscopic Analysis
NMR Spectroscopy: A sample of the purified cyclohexylsilane is dissolved in a deuterated

solvent (e.g., CDCl₃) containing a small amount of tetramethylsilane (TMS) as an internal

standard. ¹H, ¹³C, and ²⁹Si NMR spectra are then acquired.

IR Spectroscopy: A thin film of the neat liquid is placed between two potassium bromide

(KBr) or sodium chloride (NaCl) plates, and the IR spectrum is recorded.

Mass Spectrometry: A dilute solution of the sample is introduced into the mass spectrometer,

typically via gas chromatography (GC-MS) to ensure purity. Electron ionization (EI) is a

common method for such molecules.

Part 4: Safety and Handling
Cyclohexylsilane and its derivatives require careful handling due to their reactivity and

potential hazards.
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Cyclohexyltrichlorosilane: This compound is corrosive and reacts violently with water,

releasing hydrogen chloride gas.[2][12] It should be handled in a well-ventilated fume hood,

and personal protective equipment (gloves, safety glasses, lab coat) should be worn. It is

also combustible.[2]

Cyclohexylsilane (Parent Compound): As a hydrosilane, it is expected to be flammable and

may react with moisture. It should be handled under an inert atmosphere (e.g., nitrogen or

argon).

General Precautions: Avoid contact with skin and eyes. In case of fire, use a dry chemical or

carbon dioxide extinguisher. Do not use water, as it can react with these compounds.

Conclusion
Cyclohexylsilane and its derivatives are valuable compounds with a range of applications

stemming from the reactivity of the silicon center. This guide has provided a detailed overview

of their fundamental physical and chemical properties, methods for their synthesis and

characterization, and important safety considerations. For professionals in drug discovery, the

cyclohexylsilyl moiety represents a potential building block for creating novel chemical entities

with tailored properties. Further research into the specific properties and reactivity of the parent

cyclohexylsilane is warranted to fully explore its potential in synthetic and materials chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Cyclohexyltrichlorosilane | C6H11Cl3Si | CID 60987 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. CYCLOHEXYLTRICHLOROSILANE | [gelest.com]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyltrichlorosilane
https://www.chembk.com/en/chem/trichloro(cyclohexyl)silane
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyltrichlorosilane
https://www.benchchem.com/product/b098443?utm_src=pdf-body
https://www.benchchem.com/product/b098443?utm_src=pdf-body
https://www.benchchem.com/product/b098443?utm_src=pdf-body
https://www.benchchem.com/product/b098443?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/FT-IR-spectra-of-epoxy-cyclohexyl-POSS-films-before-and-after-photocrosslinking-and_fig1_248841952
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyltrichlorosilane
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyltrichlorosilane
https://www.gelest.com/product/SIC2480.0/
https://www.researchgate.net/figure/H-13-C-29-Si-NMR-spectra-of-cyclohexylsilsesquioxane-7_fig3_234017285
https://www.researchgate.net/figure/Si-left-and-13-C-1-H-NMR-spectra-right-for-1-a-e-under-various-conditions-a_fig1_7140822
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. (29Si) Silicon NMR [chem.ch.huji.ac.il]

7. unige.ch [unige.ch]

8. gelest.com [gelest.com]

9. pubs.acs.org [pubs.acs.org]

10. Hydrosilylation Reactions Catalyzed by Rhenium [mdpi.com]

11. Verification Required - Princeton University Library [oar.princeton.edu]

12. chembk.com [chembk.com]

To cite this document: BenchChem. [What are the fundamental properties of
Cyclohexylsilane?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098443#what-are-the-fundamental-properties-of-
cyclohexylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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